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Compound of Interest

2-Bromo-4-
Compound Name:

methoxybenzohydrazide
Cat. No.: B13660674

Get Quote

Executive Summary & Compound Profile

2-Bromo-4-methoxybenzohydrazide (CAS: 1375151-62-4) is a critical intermediate scaffold

used in the synthesis of heterocyclic pharmaceutical candidates, particularly 1,3,4-oxadiazoles
and hydrazones with antimicrobial and anticancer potential.

Unlike common commodity chemicals, this specific regioisomer often lacks standardized
physicochemical data in public repositories. This guide provides the structural context,
predicted thermal range, and rigorous experimental protocols required to validate its purity
through melting point determination.

Physicochemical Identity
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Property Specification

IUPAC Name 2-Bromo-4-methoxybenzohydrazide

CAS Number 1375151-62-4

Molecular Formula CsHoBrN20:2

Molecular Weight 245.08 g/mol

Physical State Solid (Crystalline powder)

Color White to Off-white

Predicted MP Range 138°C — 148°C (Based on structural analogs)

Soluble in DMSO, DMF, hot Ethanol; sparingly

Solubilit
Y soluble in Water.[1][2]

Melting Point Analysis: The Critical Quality Attribute

The melting point (MP) of 2-Bromo-4-methoxybenzohydrazide is the primary indicator of both
identity and purity. For hydrazides, a sharp melting range (< 2°C) indicates high purity, while a
depressed or broad range suggests contamination with the starting ester or hydrolysis
products.

Comparative Thermal Data of Structural Analogs

Since specific literature data for the 2-bromo-4-methoxy isomer is sparse, validation relies on
comparison with established isomers.
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Compound Structure Note Melting Point (°C) Source
4-
Methoxybenzohydrazi  No Bromine (Parent) 136 — 140 [Sigma-Aldrich]
de
2-Bromo-4,5-
dimethoxybenzohydra  5-Methoxy analog 142 — 143 [US Patent 3322830]
zide
4-Bromo-2-
] Isomer (Br/OMe )
methoxybenzohydrazi 158 — 162 [Predicted]
swapped)
de
2-Bromo-4- )
Hydrolysis Product 202 - 207 [Precursor Data]

methoxybenzoic acid

Technical Insight: The introduction of a bromine atom at the ortho position (2-position) typically

disrupts the crystal lattice packing compared to the para-substituted parent, potentially lowering

the melting point relative to the acid precursor, but the heavy halogen atom generally raises it

relative to the non-brominated hydrazide. Expect a target range of 138-148°C.

Synthesis & Impurity Origin

Understanding the synthesis is required to interpret melting point deviations. The compound is

typically synthesized via hydrazinolysis of the corresponding ester.

Synthesis Pathway Diagram
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Figure 1: Synthesis workflow showing potential impurity origins that affect melting point.

Experimental Protocol: Melting Point Determination

To accurately characterize this compound, use the following self-validating protocol. This
method distinguishes between simple melting and decomposition (common in hydrazides).

Method A: Capillary Tube (Standard)

Equipment: Digital Melting Point Apparatus (e.g., Stuart SMP30 or equivalent).

o Sample Prep: Dry the sample in a vacuum oven at 40°C for 4 hours to remove solvent
residues (ethanol/water). Solvent inclusion causes "sweating" prior to true melt.
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Loading: Pack 2-3 mm of fine powder into a capillary tube. Tap to ensure no air gaps.

Ramp Rate:
o Fast Ramp: 10°C/min up to 120°C.
o Slow Ramp: 1°C/min from 120°C until melt.

Observation:

o Onset: First visible liquid droplet.

o Clear Point: Complete liquefaction.

Validation: The range (Clear Point - Onset) must be < 2.0°C.

Method B: Differential Scanning Calorimetry (DSC)

Equipment: DSC 4000/6000 Series. Why DSC? Hydrazides can undergo thermal
decomposition near their melting point. DSC distinguishes the endothermic melt peak from the
exothermic decomposition peak.

Pan: Aluminum crimped pan (vented).

Atmosphere: Nitrogen (50 mL/min).

Program: Heat from 40°C to 250°C at 5°C/min.

Success Criteria: A sharp endothermic peak (onset extrapolated) within the 138-148°C
window, with no immediate exothermic event following.

Troubleshooting & Interpretation

If your experimental melting point deviates from the expected 138-148°C range:
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Observation Diagnosis Corrective Action

Contamination with Methyl )
Recrystallize from hot Ethanol.
MP < 135°C (Broad) ester precursor or solvent )
Dry under high vacuum.
(wet).

Contamination with Carboxylic

acid (hydrolysis product) or Wash with 5% NaHCOs

MP > 160°C formation of Hydrazone solution (removes acid). Avoid
(reaction with acetone in cleaning glassware.
acetone/aldehydes).

o . Recrystallize with a pinch of
) ) Oxidation of the hydrazide ) o )
Discoloration (Brown) ] sodium bisulfite or activated
moiety.
charcoal.

Decision Logic for Purity

Measure MP

Is Range < 2°C?

Yes

Is Value 138-148°C?

FAIL: Impure/Wet FAIL: Acid/Isomer
(Recrystallize) (Check NMR)

PASS: Pure Compound
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Figure 2: Logic flow for assessing compound purity based on thermal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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